Cas no 2171877-91-9 (3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid)

• Product Name: 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid
• CAS No: 2171877-91-9
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6286493
• PubChem ID: 165812912
• Update Time: 2025-10-30

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid
• 3-{2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]ethoxy}propanoic acid
• EN300-1480205
• 2171877-91-9

• Inchi： 1S/C26H32N2O6/c1-18(25(31)27-14-16-33-15-12-24(29)30)7-6-13-28-26(32)34-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23H,6-7,12-17H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： JKZVUOCJBQENFP-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C(NCCOCCC(=O)O)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid

Introduction to 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic Acid (CAS No. 2171877-91-9)

3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid (CAS No. 2171877-91-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine(2-aminoethyl)glycine, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis for its ease of removal and stability under various conditions.

The structure of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid features a central propanoic acid moiety linked to an ethoxy group, which is further functionalized with a pentanamide chain. The pentanamide chain contains an amino group protected by the Fmoc group, making it an ideal intermediate for the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc protecting group ensures that the amino functionality remains unreactive during the synthesis process, allowing for precise control over the sequence and structure of the final product.

In recent years, 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use in the synthesis of bioactive peptides and peptidomimetics, which have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The ability to precisely control the structure and sequence of these peptides using Fmoc protection has led to the development of highly specific and potent therapeutic agents.

Recent research has also focused on the use of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid in the development of novel drug delivery systems. Peptides and peptidomimetics synthesized using this compound can be designed to target specific cellular receptors or tissues, enhancing their therapeutic efficacy while minimizing side effects. For example, studies have shown that peptides derived from this compound can be effectively used to deliver drugs across the blood-brain barrier, opening up new possibilities for treating central nervous system disorders.

The chemical properties of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid make it an excellent candidate for various synthetic transformations. Its solubility in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) facilitates its use in solution-phase peptide synthesis. Additionally, its stability under mild acidic conditions allows for efficient deprotection using piperidine or other suitable reagents, making it a versatile building block in peptide chemistry.

The versatility of 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid extends beyond its use in peptide synthesis. It has also been explored for its potential as a scaffold for small molecule drug discovery. The presence of multiple functional groups, including carboxylic acid, amide, and amino functionalities, provides numerous opportunities for chemical modification and optimization. This has led to the development of novel compounds with diverse biological activities, ranging from enzyme inhibitors to receptor agonists.

In conclusion, 3-{2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidoethoxy}propanoic acid (CAS No. 2171877-91-9) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an ideal intermediate for the synthesis of bioactive peptides and peptidomimetics, as well as a promising scaffold for small molecule drug discovery. Ongoing research continues to uncover new applications and optimize its use in various therapeutic contexts.